Cas no 2228805-31-8 (tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate
• CAS No: 2228805-31-8
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• CID: 6191063
• PubChem ID: 165822185
• Update Time: 2025-06-29

tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate
• 2228805-31-8
• tert-butyl 3-[(2,4,5-trifluorophenyl)methyl]piperazine-1-carboxylate
• EN300-1887661

• Inchi： 1S/C16H21F3N2O2/c1-16(2,3)23-15(22)21-5-4-20-11(9-21)6-10-7-13(18)14(19)8-12(10)17/h7-8,11,20H,4-6,9H2,1-3H3
• InChI Key： UWZVFKBVVKDNJW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1CN(C(=O)OC(C)(C)C)CCN1)F)F

Computed Properties

• Exact Mass: 330.15551240g/mol
• Monoisotopic Mass: 330.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate

Introduction to tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate (CAS No. 2228805-31-8)

Tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate (CAS No. 2228805-31-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a piperazine ring, and a trifluorophenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The tert-butyl group in the compound provides steric hindrance and enhances the lipophilicity, which can influence the compound's pharmacokinetic properties. The piperazine ring is a common motif in many pharmaceuticals due to its ability to interact with various biological targets, such as receptors and enzymes. The trifluorophenyl moiety introduces additional electronic effects and can modulate the compound's binding affinity and selectivity.

Recent studies have explored the potential of tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate in various therapeutic areas. One notable area of research is its application as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Preliminary studies have shown that this compound exhibits selective binding to specific serotonin receptor subtypes, suggesting its potential as a novel therapeutic agent.

In addition to its potential as a serotonin receptor modulator, tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings highlight its potential as an anti-inflammatory agent with broad therapeutic applications.

The synthesis of tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl piperazine-1-carboxylate with 2,4,5-trifluorobenzaldehyde followed by reductive amination to form the final product. The use of advanced synthetic techniques and catalysts has improved the efficiency and scalability of this process, making it more feasible for large-scale production.

Pharmacokinetic studies have provided valuable insights into the behavior of tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate in biological systems. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its lipophilic nature allows it to cross biological membranes easily, which is essential for reaching target tissues and exerting its therapeutic effects.

Toxicity assessments are an essential part of drug development, and preliminary data suggest that tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate has a favorable safety profile. In vitro cytotoxicity assays have shown minimal toxicity to human cell lines at therapeutic concentrations. Additionally, animal studies have not reported significant adverse effects at doses relevant to therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate in humans. Early-phase trials have demonstrated promising results in terms of safety and tolerability. Ongoing phase II trials are focusing on specific indications such as depression and inflammatory diseases to further validate its therapeutic potential.

In conclusion, tert-butyl 3-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate (CAS No. 2228805-31-8) is a promising compound with diverse therapeutic applications. Its unique structural features contribute to its potential as a serotonin receptor modulator and anti-inflammatory agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its development as a novel pharmaceutical product.